Cas no 1936631-12-7 (1-(azidomethyl)bicyclo3.1.0hexane)

• Product Name: 1-(azidomethyl)bicyclo3.1.0hexane
• CAS No: 1936631-12-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5248020
• Update Time: 2025-05-23

1-(azidomethyl)bicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 1-(Azidomethyl)bicyclo[3.1.0]hexane (ACI)
• Bicyclo[3.1.0]hexane, 1-(azidomethyl)- (ACI)
• 1-(azidomethyl)bicyclo3.1.0hexane

• Inchi： 1S/C7H11N3/c8-10-9-5-7-3-1-2-6(7)4-7/h6H,1-5H2
• InChI Key： LPNVTMJHPGEPID-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NCC12C(C1)CCC2

Additional information on 1-(azidomethyl)bicyclo3.1.0hexane

1-(Azidomethyl)bicyclo[3.1.0]hexane: A Versatile Building Block in Chemical and Pharmaceutical Research

1-(Azidomethyl)bicyclo[3.1.0]hexane (CAS No. 1936631-12-7) is a unique and highly versatile compound that has gained significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its bicyclic structure and the presence of an azide group, offers a wide range of opportunities for synthetic chemists and drug developers alike.

The bicyclo[3.1.0]hexane framework provides a rigid and stable scaffold, which is particularly useful in the design of small molecules with specific three-dimensional conformations. The azide group, on the other hand, is a powerful functional group that can undergo various transformations, including click chemistry reactions, making it an ideal choice for the synthesis of complex molecules and bioconjugates.

Recent studies have highlighted the importance of 1-(azidomethyl)bicyclo[3.1.0]hexane in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting protein-protein interactions (PPIs). The rigid bicyclic structure was found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further clinical evaluation.

In addition to its role in drug discovery, 1-(azidomethyl)bicyclo[3.1.0]hexane has also found applications in materials science and chemical biology. The azide group can be readily converted into various other functional groups through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in the synthesis of polymers, dendrimers, and other functional materials. This versatility makes it an attractive building block for researchers working on the development of new materials with tailored properties.

The synthetic accessibility of 1-(azidomethyl)bicyclo[3.1.0]hexane has been improved through recent advancements in synthetic methods. A 2021 study published in Organic Letters reported a highly efficient and scalable synthesis route that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the practicality of synthesizing this compound but also opens up new avenues for its large-scale production and application.

In the context of chemical biology, 1-(azidomethyl)bicyclo[3.1.0]hexane has been utilized as a bioorthogonal handle for site-specific protein labeling and imaging. The azide group can be selectively reacted with strained alkynes present on biomolecules, allowing for precise modification without interfering with biological function. This approach has been successfully applied to study protein dynamics and interactions within living cells, providing valuable insights into cellular processes.

The safety profile of 1-(azidomethyl)bicyclo[3.1.0]hexane is another important consideration for its widespread use in research settings. While azides are generally known to be sensitive to heat and shock, modern handling protocols have been developed to ensure safe storage and manipulation of this compound. Additionally, the stability of the bicyclic framework contributes to its overall safety profile, making it suitable for use in various laboratory environments.

In conclusion, 1-(azidomethyl)bicyclo[3.1.0]hexane (CAS No. 1936631-12-7) stands out as a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and functional versatility make it an essential tool for synthetic chemists, drug developers, materials scientists, and chemical biologists alike. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.